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Compound of Interest

4-Acetamidobenzenesulfonyl
Compound Name: ]
azide

Cat. No.: B155343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-acetamidobenzenesulfonyl azide (p-ABSA). A thorough
understanding of this reagent's properties is critical for ensuring laboratory safety and
maintaining its chemical integrity for reliable results in research and development.

Core Stability and Physical Properties

4-Acetamidobenzenesulfonyl azide is a colorless crystalline solid that is insoluble in water.[1]
[2] It is recognized for its high thermal stability compared to other diazo transfer reagents, yet it
is also explosive and sensitive to certain conditions.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative data related to the physical properties and
thermal stability of 4-acetamidobenzenesulfonyl azide.
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Property Value Source

Molecular Formula CsHsN4O3S [1]

Molecular Weight 240.24 g/mol [1]
Colorless crystalline solid /

Appearance ] ) [1114]
Beige solid

Melting Point 107 - 111 °C [11[415]16]

o N 100 °C (from Accelerating Rate
Initiation of Decomposition ) [3]
Calorimetry)

Enthalpy of Decomposition Average of -201 kJ mol~t for 3]
(AHD) sulfonyl azides
Solubility Insoluble in water [11[2]

Thermal Stability and Decomposition

4-Acetamidobenzenesulfonyl azide is considered a relatively safe diazo transfer reagent, but
it is an energetic material that will decompose exothermically.[3] High-quality thermal data from
Accelerating Rate Calorimetry (ARC) experiments show the initiation of decomposition to be
around 100 °C.[3] During thermal decomposition or combustion, it can generate irritating and
highly toxic gases, including carbon oxides, nitrogen oxides, and sulfur oxides.[7]

The compound's explosiveness necessitates careful handling to avoid sources of ignition,
friction, and impact.[1] While considered "safer" than alternatives like mesyl azide or tosyl
azide, it is still a hazardous substance that demands respect and proper safety protocols.[3]

Recommended Storage and Handling Protocols

To ensure the stability and safety of 4-acetamidobenzenesulfonyl azide, the following storage
and handling procedures are recommended based on material safety data sheets.

Storage Conditions:

o Temperature: Store in a cool place.[5][8] For long-term storage, a temperature of -20°C is
recommended for the powder form, which can be stable for up to 3 years.[9]
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o Container: Keep the container tightly closed in a dry and well-ventilated place.[5][7][8]
o Atmosphere: Store under an inert gas, as the compound can be hygroscopic.[8]

e Incompatibilities: Store away from incompatible substances, particularly strong oxidizing
agents and flammable materials.[1][4][7] Keep away from sources of ignition.[7]

Handling Procedures:

o Ventilation: Use only in a well-ventilated area or outdoors.[4][7]

o Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
chemical safety goggles, gloves, and a lab coat.[1][4]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[5][7] Wash hands thoroughly
after handling and do not eat, drink, or smoke in the work area.[7]

o Spill Management: In case of a spill, remove all sources of ignition.[7] Vacuum, sweep up, or
absorb with inert material and place it into a suitable disposal container.[7] Do not let the
product enter drains.[7][8]

Experimental Protocols for Stability Assessment

The thermal stability of energetic materials like 4-acetamidobenzenesulfonyl azide is
commonly evaluated using techniques such as Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA).[3]

Differential Scanning Calorimetry (DSC)

Methodology: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference as a function of temperature. The sample is placed in
a small crucible and heated at a constant rate. An exothermic event, such as decomposition, is
observed as a peak in the heat flow signal. The onset temperature of this peak indicates the
temperature at which decomposition begins, and the area under the peak can be used to
calculate the enthalpy of decomposition (AHD).[3]

Thermogravimetric Analysis (TGA)
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Methodology: TGA measures the change in mass of a sample as a function of temperature or
time. The sample is placed in a pan and heated in a controlled atmosphere. A sharp loss of
mass indicates decomposition, where volatile products are released. For 4-
acetamidobenzenesulfonyl azide, TGA would show a significant mass loss corresponding to
the release of N2 gas upon decomposition.[3]

Factors Influencing Stability

The stability of 4-acetamidobenzenesulfonyl azide is influenced by several external factors.
The following diagram illustrates the logical relationships between these factors and the

necessary control measures to maintain stability and ensure safety.
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Caption: Factors affecting the stability of 4-acetamidobenzenesulfonyl azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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